Cas no 75060-53-6 (1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one)

• Product Name: 1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one
• CAS No: 75060-53-6
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 5930336
• PubChem ID: 20297040
• Update Time: 2025-06-25

1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[5-(1,1-dimethylethyl)-2-hydroxyphenyl]-
• 1-(5-(Tert-butyl)-2-hydroxyphenyl)butan-1-one
• SCHEMBL11343595
• AKOS011667641
• CS-0297004
• 1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one
• 75060-53-6
• EN300-1276890

• Inchi： 1S/C14H20O2/c1-5-6-12(15)11-9-10(14(2,3)4)7-8-13(11)16/h7-9,16H,5-6H2,1-4H3
• InChI Key： LEQRFSWBRMOLNH-UHFFFAOYSA-N
• SMILES： C(C1=CC(C(C)(C)C)=CC=C1O)(=O)CCC

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 301.5±22.0 °C(Predicted)
• pka: 8.15±0.43(Predicted)

Additional information on 1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one

1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one: A Comprehensive Overview

The compound with CAS No. 75060-53-6, commonly referred to as 1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one, is a fascinating molecule with a diverse range of applications in various fields. This compound is characterized by its unique structure, which combines a phenolic group with a ketone functional group, making it highly versatile in both chemical and biological contexts. Recent studies have highlighted its potential in areas such as drug development, material science, and environmental chemistry, underscoring its importance in contemporary research.

1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one is synthesized through a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent oxidation processes. The presence of the tert-butyl group at the 5-position of the phenolic ring imparts significant steric hindrance, which influences the molecule's reactivity and stability. This structural feature has been exploited in recent studies to enhance the compound's bioavailability and pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The phenolic hydroxyl group in 1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one plays a crucial role in its antioxidant activity. Recent research has demonstrated that this compound exhibits potent radical scavenging abilities, which are essential in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Moreover, the ketone group contributes to the molecule's ability to participate in various condensation reactions, further expanding its utility in organic synthesis.

In terms of environmental applications, 1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one has been investigated for its role in degrading persistent organic pollutants (POPs). Its ability to act as a catalyst in the breakdown of these harmful substances has been validated through advanced spectroscopic techniques and computational modeling. This finding aligns with global efforts to develop eco-friendly solutions for pollution control and sustainable development.

The synthesis of 1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one involves a multi-step process that begins with the preparation of the tert-butyl phenol derivative. This is followed by acylation using an appropriate acylating agent, such as butanoyl chloride, under acidic conditions. The resulting intermediate is then purified and characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to ensure its structural integrity.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing 1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one. Researchers have successfully employed microwave-assisted synthesis and enzymatic catalysis to reduce reaction times and minimize waste generation. These innovations not only enhance the efficiency of the synthesis process but also align with the principles of sustainability and environmental stewardship.

In conclusion, 1-(5-tert-butyl-2-hydroxyphenyl)butan-1-one is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in future research endeavors. As ongoing investigations continue to unravel its full capabilities, this compound is poised to make significant contributions to both academic and industrial sectors.